Cas no 1024788-35-9 (2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile)

• Product Name: 2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile
• CAS No: 1024788-35-9
• MF: C₁₉H₁₅N₃O₂S
• MW: 349.406302690506
• MDL: MFCD00245021
• CID: 4677307
• Update Time: 2025-09-23

2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((2-METHYL(4-QUINOLYL))AMINO)-2-(PHENYLSULFONYL)PROP-2-ENENITRILE
• 2-(benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile
• 2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile

• MDL： MFCD00245021
• Inchi： 1S/C19H15N3O2S/c1-14-11-19(17-9-5-6-10-18(17)22-14)21-13-16(12-20)25(23,24)15-7-3-2-4-8-15/h2-11,13H,1H3,(H,21,22)
• InChI Key： RIVZBERQIFXCHC-UHFFFAOYSA-N
• SMILES： S(C(C#N)=CNC1C=C(C)N=C2C=CC=CC=12)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 637
• Topological Polar Surface Area: 91.2

Additional information on 2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile

Introduction to 2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile (CAS No. 1024788-35-9)

2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile is a sophisticated organic compound characterized by its intricate molecular structure, which combines a benzenesulfonyl group with a nitrile functionality and an amino group linked to a 2-methylquinolin-4-yl moiety. This compound has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties and structural features that make it a promising candidate for further research and development.

The chemical structure of this compound can be broken down into several key functional groups. The benzenesulfonyl group (–SO₂–) is known for its ability to enhance the binding affinity of molecules to biological targets, often serving as a pharmacophore in drug design. The nitrile group (–CN) introduces polarity and reactivity, allowing for further chemical modifications that can fine-tune the compound's properties. Additionally, the amino group (–NH₂) provides a site for hydrogen bonding, which is crucial for interactions with biological receptors.

The presence of the 2-methylquinolin-4-yl group adds another layer of complexity and potential functionality. Quinoline derivatives are well-documented for their biological activity, particularly in antimicrobial, antimalarial, and anticancer applications. The methyl substitution at the 2-position of the quinoline ring may influence the compound's solubility, metabolic stability, and overall bioavailability, making it an attractive scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies have suggested that the combination of these functional groups in 2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile could lead to novel interactions with target proteins, potentially making it effective against diseases that are currently resistant to conventional treatments.

In the realm of medicinal chemistry, the development of new scaffolds is essential for overcoming drug resistance and improving therapeutic outcomes. The structural features of this compound make it a versatile platform for further exploration. For instance, the nitrile group can be hydrolyzed to form an amide or carboxylic acid, opening up possibilities for derivatization and optimization.

One particularly exciting area of research involves the exploration of quinoline derivatives as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. The 2-methylquinolin-4-yl moiety in this compound suggests potential activity against certain kinases, which has been supported by preliminary computational studies.

The benzenesulfonyl group also contributes to the compound's potential therapeutic applications. Sulfonyl compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. By integrating this group with the quinoline scaffold, researchers aim to develop molecules that can modulate multiple targets simultaneously, leading to synergistic effects.

Furthermore, the prop-2-enenitrile backbone provides a rigid structure that can enhance binding stability. This rigidity is particularly valuable in drug design, as it can improve the molecule's ability to fit into narrow binding pockets on biological targets. The combination of these structural features makes 2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile a compelling candidate for further investigation.

Current research efforts are focused on synthesizing analogs of this compound to evaluate their efficacy and safety profiles. High-throughput screening (HTS) techniques are being employed to rapidly test large libraries of derivatives, identifying those with promising pharmacological activity. Additionally, structure-based drug design approaches are being used to optimize the molecule's interactions with biological targets.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile. These technologies allow researchers to predict molecular properties and optimize structures more efficiently than traditional methods alone.

In conclusion, CAS No. 1024788-35-9, corresponds to a structurally complex and potentially highly active organic compound with significant implications in medicinal chemistry. Its unique combination of functional groups positions it as a valuable scaffold for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule and its derivatives, its importance in drug discovery is likely to grow.